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Compound of Interest

Compound Name: 7-Oxodocosanoic acid

Cat. No.: B14347331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Oxodocosanoic acid is a long-chain oxo-fatty acid, a class of lipid molecules that are

gaining increasing interest in the field of lipidomics. As derivatives of docosanoic acid, these

oxidized lipids are implicated in a variety of physiological and pathological processes. Their

study can provide valuable insights into cellular signaling, metabolic regulation, and the

pathogenesis of various diseases. These application notes provide a comprehensive overview

of the role of 7-Oxodocosanoic acid in lipidomics and detailed protocols for its analysis.

While specific quantitative data for 7-Oxodocosanoic acid are not extensively available in the

literature, this document provides representative data for related long-chain fatty acids to offer

a contextual framework for researchers. The experimental protocols are based on established

methodologies for the analysis of similar keto- and fatty acids and can be adapted for the

specific analysis of 7-Oxodocosanoic acid.

Quantitative Data Summary
Quantitative analysis of 7-Oxodocosanoic acid in biological matrices is an emerging area of

research. To provide a reference, the following table summarizes the concentration ranges of

the parent molecule, docosanoic acid, and other related very-long-chain fatty acids in human

plasma and rodent tissues. These values can serve as a preliminary guide for estimating the

potential concentrations of 7-Oxodocosanoic acid.
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Analyte Matrix Species
Concentration
Range

Citation

Docosanoic Acid

(C22:0)
Plasma Human

65.66 µmol/L

(average)
[1]

Hexacosanoic

Acid (C26:0)
Plasma Human

Significantly

reduced from

baseline in X-

ALD patients

after treatment

[2]

Docosahexaenoi

c Acid (DHA;

C22:6n-3)

Brain Human
~10-20% of total

brain lipids
[3]

Docosahexaenoi

c Acid (DHA;

C22:6n-3)

Liver, Heart,

Lung
Rat

0.01-18.7% of

total fatty acids in

(n-3)-adequate

diet

[4]

Arachidonic Acid

(AA; C20:4n-6)
Brain Human

~25% of total

brain fatty acids

(with DHA)

[5]

Hypothesized Signaling Pathway
Direct signaling pathways for 7-Oxodocosanoic acid have not yet been fully elucidated.

However, based on the known signaling of the structurally related docosahexaenoic acid

(DHA), a potential pathway can be hypothesized. DHA is known to be a precursor for

neuroprotective and anti-inflammatory mediators and influences membrane-dependent

signaling cascades. It is plausible that 7-Oxodocosanoic acid could act as a signaling

molecule, potentially through G-protein coupled receptors (GPCRs) or by modulating the

activity of nuclear receptors, thereby influencing gene expression related to inflammation and

metabolism.
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7-Oxodocosanoic Acid

G-Protein Coupled
Receptor (GPCR)

Binds to

Nuclear Receptor
(e.g., PPARs)

Activates

Second Messengers
(e.g., cAMP, IP3)

Activates

Modulation of
Gene Expression

Biological Response
(e.g., Anti-inflammatory,
Metabolic Regulation)

1. Sample Collection
(Plasma, Tissue)

2. Addition of
Internal Standard

3. Lipid Extraction
(e.g., Folch Method)

4. Derivatization (Optional)
(e.g., PFBBr)

5. LC-MS/MS Analysis

6. Data Processing and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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